Cas no 163061-08-3 ((3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol)
![(3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol structure](https://www.kuujia.com/scimg/cas/163061-08-3x500.png)
163061-08-3 structure
Product name:(3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
- Androst-5-en-3-ol, (3β,14β)-
- (3b,14b)-Androst-5-en-3-ol
- (3S,8S,9S,10R,13S,14R)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- Androst-5-en-3-ol, (3beta,14beta)- (9CI)
- 163061-08-3
-
- Inchi: 1S/C19H30O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h5,14-17,20H,3-4,6-12H2,1-2H3/t14-,15-,16+,17-,18-,19-/m0/s1
- InChI Key: LYFPAZBMEUSVNA-UHFFFAOYSA-N
- SMILES: CC12CCC(O)CC1=CCC1C3CCCC3(C)CCC21
Computed Properties
- Exact Mass: 274.23000
- Monoisotopic Mass: 274.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 5.3
Experimental Properties
- Density: 1.05
- Boiling Point: 387.1 °C at 760 mmHg
- Flash Point: 160.3 °C
- Refractive Index: 1.551
- PSA: 20.23000
- LogP: 4.70020
(3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
163061-08-3 ((3S,8S,9S,10R,13S,14R)-10,13-Dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol) Related Products
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